Cas no 1820613-80-6 (Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate)

• Product Name: Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate
• CAS No: 1820613-80-6
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 4618997
• Update Time: 2025-10-28

Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-NITRO-6-(PROPYLAMINO)PYRIDINE-3-CARBOXYLATE
• Y2944
• Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate

• Inchi： 1S/C10H13N3O4/c1-3-4-11-9-8(13(15)16)5-7(6-12-9)10(14)17-2/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： QFCVJPWYAKLCNM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C(=C1)[N+](=O)[O-])NCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.3
• Topological Polar Surface Area: 97

Additional information on Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate

Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate (CAS No. 1820613-80-6): A Comprehensive Overview

Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate (CAS No. 1820613-80-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of nitropyridine derivatives, which are known for their versatile applications in drug discovery and material science. Its unique structural features, including the nitro group and propylamino side chain, make it a valuable intermediate in synthetic chemistry.

The molecular formula of Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate is C10H13N3O4, with a molecular weight of 239.23 g/mol. The presence of the ester functional group (methyl carboxylate) enhances its reactivity, making it a useful building block for further chemical modifications. Researchers are particularly interested in its potential as a precursor for the synthesis of more complex molecules, especially those targeting enzyme inhibition or receptor modulation.

One of the most compelling aspects of Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate is its role in the development of novel pharmaceutical agents. Recent studies have explored its utility in designing inhibitors for kinases and other enzymes involved in disease pathways. For instance, its nitropyridine core has been investigated for anti-inflammatory and antimicrobial properties, aligning with the growing demand for new therapeutic options in an era of increasing antibiotic resistance.

In addition to its pharmaceutical applications, Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate has found use in material science. Its ability to participate in condensation reactions and form stable heterocyclic structures makes it a candidate for developing advanced polymers or coatings. This versatility has sparked interest among researchers working on sustainable materials, a hot topic in today's environmentally conscious market.

The synthesis of Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate typically involves multi-step organic reactions, including nitration, amination, and esterification. Optimizing these processes is a key focus for chemists aiming to improve yield and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, such as using catalytic methods or renewable solvents.

From a commercial perspective, the demand for Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate is steadily increasing, driven by its applications in both academia and industry. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. Quality control and regulatory compliance remain critical, ensuring that the compound meets the stringent standards required for drug development.

For researchers and chemists working with Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate, proper handling and storage are essential. While the compound is not classified as hazardous under standard regulations, it should be stored in a cool, dry place, away from direct sunlight and moisture. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings.

Looking ahead, the future of Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate appears promising. Ongoing research is likely to uncover new applications, particularly in the realms of precision medicine and biotechnology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both chemical and biomedical sciences.

In summary, Methyl 5-nitro-6-(propylamino)pyridine-3-carboxylate (CAS No. 1820613-80-6) is a multifaceted compound with significant implications for drug discovery, material science, and beyond. Its unique chemical properties and broad applicability make it a subject of enduring interest for researchers and industry professionals alike.